2-Bromo-6-(difluoromethoxy)benzaldehyde oxime

• IUPAC Name: (NE)-N-[[2-bromo-6-(difluoromethoxy)phenyl]methylidene]hydroxylamine
• InChI: InChI=1S/C8H6BrF2NO2/c9-6-2-1-3-7(14-8(10)11)5(6)4-12-13/h1-4,8,13H/b12-4+
• InChI Key: BJSHSMLFLFRTNB-UUILKARUSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)C=NO)OC(F)F
• Isomeric SMILES: C1=CC(=C(C(=C1)Br)/C=N/O)OC(F)F
• Molecular Formula: C8H6BrF2NO2
• Molecular Weight: 266.04 g/mol
• CAS No.: 2174011-34-6

Description

“2-Bromo-6-(difluoromethoxy)benzaldehyde” is a chemical compound with the molecular weight of 251.03. It is a powder in physical form. The IUPAC name for this compound is 2-bromo-6-(difluoromethoxy)benzaldehyde.

Molecular Structure Analysis

The InChI code for “2-Bromo-6-(difluoromethoxy)benzaldehyde” is 1S/C8H5BrF2O2/c9-6-2-1-3-7(5(6)4-12)13-8(10)11/h1-4,8H. This code provides a specific textual identifier for the compound.

Physical and Chemical Properties Analysis

“2-Bromo-6-(difluoromethoxy)benzaldehyde” has a molecular weight of 251.03. It is a powder in physical form. The storage temperature is 4 degrees Celsius.

Scientific Research Applications

Organic Synthesis Applications

The selective ortho-bromination of substituted benzaldoximes, including compounds similar to 2-Bromo-6-(difluoromethoxy)benzaldehyde oxime, using palladium-catalyzed C-H activation illustrates a significant advancement in the synthesis of substituted 2-bromobenzaldehydes. This method employs O-methyloxime as a directing group and demonstrates the possibility of rapid deprotection of substituted 2-bromobenzaldoximes to afford the desired benzaldehydes with good overall yields (Dubost et al., 2011).

Photochemistry

6-Bromo-4-(1,2-dihydroxyethyl)-7-hydroxycoumarin (Bhc-diol), which shares structural features with this compound, has been utilized as a photoremovable protecting group for aldehydes and ketones. This method demonstrates the controlled release of compounds like benzaldehyde under simulated physiological conditions through single- and two-photon-induced cleavage (Lu et al., 2003).

Fluorescent Probes

The development of novel fluorescence probes for the detection of reactive oxygen species showcases the application of compounds like this compound in biochemistry. Specifically, 2-[6-(4′-hydroxy)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid (HPF) and its analogs have been synthesized to selectively detect highly reactive oxygen species, demonstrating the compound's potential in biological and chemical studies (Setsukinai et al., 2003).

Safety and Hazards

The compound has several hazard statements including H302, H315, H319, H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Mechanism of Action

Target of Action

Similar compounds have been used in the synthesis of γ-secretase modulators , suggesting potential targets could be enzymes or receptors involved in these pathways.

Mode of Action

Oximes, in general, are known to react with aldehydes and ketones to form a new compound . This reaction is essentially irreversible as the adduct dehydrates .

Biochemical Pathways

It’s worth noting that similar compounds have been used in suzuki-miyaura and buchwald-hartwig reactions, cross-coupling reactions to form carbon-carbon or carbon-heteroatom bonds .

Result of Action

The formation of new compounds through the reaction of oximes with aldehydes and ketones could potentially lead to various downstream effects .